Cas no 31618-83-4 (2-Buten-1-one,1-(2-thienyl)-)
2-Buten-1-one,1-(2-thienyl)- structure
Product Name:2-Buten-1-one,1-(2-thienyl)-
CAS No:31618-83-4
MF:C8H8OS
MW:152.213521003723
CID:308070
PubChem ID:5385859
Update Time:2025-04-19
2-Buten-1-one,1-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Buten-1-one,1-(2-thienyl)-
- (E)-1-thiophen-2-ylbut-2-en-1-one
- NSC518667
- JDODNXIRTYJZDR-DUXPYHPUSA-N
- NSC-518667
- 2-crotonylthiophene
- SCHEMBL9049329
- DTXSID70419746
- 31618-83-4
- SCHEMBL9049322
-
- Inchi： 1S/C8H8OS/c1-2-4-7(9)8-5-3-6-10-8/h2-6H,1H3/b4-2+
- InChI Key： JDODNXIRTYJZDR-DUXPYHPUSA-N
- SMILES： S1C=CC=C1C(/C=C/C)=O
Computed Properties
- Exact Mass: 152.02964
- Monoisotopic Mass: 152.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
2-Buten-1-one,1-(2-thienyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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